Cas no 10057-27-9 (1,1,1,3,3,3-Hexafluoroacetone trihydrate)
1,1,1,3,3,3-Hexafluoroacetone trihydrate (HFA·3H₂O) is a stable, hydrated form of hexafluoroacetone, offering improved handling and storage compared to its anhydrous counterpart. This compound is widely used as a versatile intermediate in organic synthesis, particularly in the production of fluorinated polymers, pharmaceuticals, and specialty chemicals. Its high reactivity as a fluorinating agent and carbonyl source makes it valuable in introducing hexafluoroisopropylidene groups into molecular structures. The trihydrate form reduces volatility and enhances safety by mitigating the risks associated with gaseous hexafluoroacetone. It is also employed in the synthesis of heat-resistant materials and as a precursor for advanced agrochemicals and pharmaceuticals.
10057-27-9 structure
Product Name:1,1,1,3,3,3-Hexafluoroacetone trihydrate
CAS No:10057-27-9
MF:C3H6F6O4
MW:220.068
CID:137339
Update Time:2025-10-18
1,1,1,3,3,3-Hexafluoroacetone trihydrate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:?)
- HEXAFLUOROACETONE TRIHYDRATE
- 1,1,1,3,3,3-Hexafluoro-2-propanone hydrate
- HEXAFLUORO-2-PROPANONE HYDRATE
- HEXAFLUOROACETONE HYDRATE
- Hexafluoroacetone-water adduct
- 1,1,1,3,3,3-Hexafluoroacetone trihydrate
-
- Inchi: InChI=1S/C3F6O.3H2O/c4-2(5,6)1(10)3(7,8)9;;;/h;3*1H2
- InChI Key: SNZAEUWCEHDROX-UHFFFAOYSA-N
- SMILES: O.O=C(C(F)(F)F)C(F)(F)F.O.O
Computed Properties
- Exact Mass: 220.01700
Experimental Properties
- Density: 1.579 g/mL at 25 °C(lit.)
- Melting Point: 18-21 °C(lit.)
- Boiling Point: 106-108 °C
- Refractive Index: n20/D 1.319(lit.)
- PSA: 44.76000
- LogP: 1.48720
- Vapor Pressure: 87.5 psi ( 21 °C)
1,1,1,3,3,3-Hexafluoroacetone trihydrate Security Information
- Hazardous Material transportation number:UN 2552 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 23/24/25-34-63
- Safety Instruction: S26; S36/37/39; S45
- RTECS:UC2700000
-
Hazardous Material Identification:
- Safety Term:Hazard Codes TRisk Statements 23/24/25-34-63Safety Statements 26-36/37/39-45RIDADR UN 2552 6.1/PG 2WGK Germany 3RTECS UC2700000
- Risk Phrases:R23/24/25
1,1,1,3,3,3-Hexafluoroacetone trihydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H0425-5G |
Hexafluoroacetone Hydrate |
10057-27-9 | >97.0%(T) | 5g |
¥100.00 | 2024-04-16 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H0425-25G |
Hexafluoroacetone Hydrate |
10057-27-9 | >97.0%(T) | 25g |
¥230.00 | 2024-04-16 |
1,1,1,3,3,3-Hexafluoroacetone trihydrate Related Literature
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Qiaoli Peng,Yaping Yuan,Huaibin Zhang,Shaowei Bo,Yu Li,Shizhen Chen,Zhigang Yang,Xin Zhou,Zhong-Xing Jiang Org. Biomol. Chem. 2017 15 6441
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Lingtao Kong,Jin Wang,Tao Luo,Fanli Meng,Xing Chen,Mingqiang Li,Jinhuai Liu Analyst 2010 135 368
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Kanumuri Ramesh Reddy,Jianbing Jiang,Michael Krayer,Michelle A. Harris,Joseph W. Springer,Eunkyung Yang,Jieying Jiao,Dariusz M. Niedzwiedzki,Dinesh Pandithavidana,Pamela S. Parkes-Loach,Christine Kirmaier,Paul A. Loach,David F. Bocian,Dewey Holten,Jonathan S. Lindsey Chem. Sci. 2013 4 2036
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4. Efficient and convenient entry to β-hydroxy-β-trifluoromethyl-β-substituted ketones and 2,6-disubstituted 4-trifluoromethylpyridines based on the reaction of trifluoromethyl ketones with enamines or iminesKazumasa Funabiki,Akie Isomura,Yoshihiro Yamaguchi,Wataru Hashimoto,Kei Matsunaga,Katsuyoshi Shibata,Masaki Matsui J. Chem. Soc. Perkin Trans. 1 2001 2578
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Robert N. Hanson,Edward Hua,David Labaree,Richard B. Hochberg,Kyle Proffitt,John M. Essigmann,Robert G. Croy Org. Biomol. Chem. 2012 10 8501
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